molecular formula C20H20N4O3 B5530878 2-[3-pyridin-4-yl-5-(tetrahydro-2H-pyran-3-ylmethyl)-1H-1,2,4-triazol-1-yl]benzoic acid

2-[3-pyridin-4-yl-5-(tetrahydro-2H-pyran-3-ylmethyl)-1H-1,2,4-triazol-1-yl]benzoic acid

Cat. No. B5530878
M. Wt: 364.4 g/mol
InChI Key: LTTOEGOCYMYPIZ-UHFFFAOYSA-N
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Description

"2-[3-pyridin-4-yl-5-(tetrahydro-2H-pyran-3-ylmethyl)-1H-1,2,4-triazol-1-yl]benzoic acid" is a complex organic molecule characterized by the presence of pyridinyl, triazolyl, and benzoic acid functional groups. This molecule is part of a broader class of compounds known for their interesting and diverse chemical properties, which make them useful in various fields of chemistry and material science.

Synthesis Analysis

The synthesis of compounds closely related to our compound of interest often involves hydrothermal methods, utilizing unsymmetrical angular ligands to form coordination polymers with different architectures (Du et al., 2016). These methods highlight the versatile coordination abilities and potential for forming structures with variable dimensions and properties.

Molecular Structure Analysis

Structural analysis of similar compounds reveals diverse coordination architectures, ranging from 0D mononuclear molecules to 2D network layers, demonstrating the influence of ligand structure on the final molecular architecture (Du et al., 2016). This versatility underscores the potential complexity and diversity of molecular structures achievable with our compound of interest.

Chemical Reactions and Properties

Compounds within this chemical family can exhibit various chemical reactions, including forming coordination polymers with metals. These reactions can lead to materials with antiferromagnetic properties or luminescence, indicating potential applications in magnetic and optical devices (Du et al., 2016).

Physical Properties Analysis

While specific details on the physical properties of "2-[3-pyridin-4-yl-5-(tetrahydro-2H-pyran-3-ylmethyl)-1H-1,2,4-triazol-1-yl]benzoic acid" are not directly available, related compounds' studies suggest that such molecules can display solid-state photoluminescent properties and thermal stability, indicating potential for use in material science applications (Wang et al., 2013).

properties

IUPAC Name

2-[5-(oxan-3-ylmethyl)-3-pyridin-4-yl-1,2,4-triazol-1-yl]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20N4O3/c25-20(26)16-5-1-2-6-17(16)24-18(12-14-4-3-11-27-13-14)22-19(23-24)15-7-9-21-10-8-15/h1-2,5-10,14H,3-4,11-13H2,(H,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LTTOEGOCYMYPIZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(COC1)CC2=NC(=NN2C3=CC=CC=C3C(=O)O)C4=CC=NC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[3-pyridin-4-yl-5-(tetrahydro-2H-pyran-3-ylmethyl)-1H-1,2,4-triazol-1-yl]benzoic acid

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